Cas no 19866-33-2 (2-hydrazinylbutanoic acid)

• Product Name: 2-hydrazinylbutanoic acid
• CAS No: 19866-33-2
• MF: C₄H₁₀N₂O₂
• MW: 118.134400844574
• MDL: MFCD18432035
• CID: 3876223
• PubChem ID: 222621
• Update Time: 2025-07-31

2-hydrazinylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-hydrazino-
• 2-hydrazinylbutanoic acid
• DTXSID00278681
• DTXCID20229837
• EN300-220200
• NSC-9167
• NSC9167
• 996-351-0
• SCHEMBL509265
• 2-hydrazinylbutanoicacid
• Butanoic acid, 2-hydrazinyl-
• Butyric acid, 2-hydrazino-
• AKOS006333759
• 15960-39-1
• 2-hydrazinobutanoic acid
• aminobutyrine
• 19866-33-2

• MDL： MFCD18432035
• Inchi： 1S/C4H10N2O2/c1-2-3(6-5)4(7)8/h3,6H,2,5H2,1H3,(H,7,8)
• InChI Key： AJYLWDRNNNHBEV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NN)CC

Computed Properties

• Exact Mass: 118.074227566Da
• Monoisotopic Mass: 118.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-hydrazinylbutanoic acid

Introduction to 2-Hydrazinylbutanoic Acid (CAS No. 19866-33-2)

2-Hydrazinylbutanoic acid (CAS No. 19866-33-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also known as 4-aminothiazole-5-carboxylic acid, has been extensively studied for its potential applications in drug development and chemical synthesis. The molecule consists of a butanoic acid backbone with a hydrazine group attached at the second carbon position, making it a versatile building block for various chemical reactions.

Recent advancements in chemical synthesis have highlighted the importance of 2-hydrazinylbutanoic acid in the creation of bioactive molecules. Researchers have explored its role in the development of antimicrobial agents, anticancer drugs, and neuroprotective compounds. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory effects against enzymes associated with neurodegenerative diseases, such as beta-secretase and tau protein kinases.

The structural versatility of 2-hydrazinylbutanoic acid allows for a wide range of modifications, enabling the creation of compounds with diverse biological activities. One notable application is its use as a precursor in the synthesis of peptide-based drugs, where it serves as a key intermediate in forming complex peptide structures. Additionally, its ability to form stable complexes with metal ions has led to its exploration in the development of metallo-drugs, which are designed to target specific cellular pathways.

Recent research has also focused on the environmental impact and biodegradability of 2-hydrazinylbutanoic acid. Studies indicate that under certain conditions, this compound can undergo rapid hydrolysis, reducing its persistence in aquatic environments. This finding is particularly relevant for industries involved in chemical manufacturing, as it underscores the importance of sustainable practices in compound synthesis and disposal.

In terms of industrial applications, 2-hydrazinylbutanoic acid is widely used as an intermediate in the production of agrochemicals and specialty chemicals. Its role in enhancing the stability and efficacy of agricultural products has made it a valuable commodity in the global chemical market. Furthermore, its compatibility with various reaction conditions makes it an ideal candidate for large-scale chemical synthesis processes.

Looking ahead, ongoing research into 2-hydrazinylbutanoic acid is expected to uncover new therapeutic applications and improve its manufacturing efficiency. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for innovative uses of this compound, particularly in the areas of personalized medicine and targeted drug delivery systems.

In conclusion, 2-hydrazinylbutanoic acid (CAS No. 19866-33-2) stands out as a multifaceted compound with immense potential across various scientific domains. Its unique chemical properties, combined with recent advancements in synthetic chemistry, position it as a key player in future discoveries and innovations.